Caspase-8
Target Description
Caspase-8 (CASP8) is a crucial initiator caspase enzyme involved in the extrinsic apoptotic pathway, mediating programmed cell death. It is activated by death receptors (e.g., Fas, TNFR) and cleaves downstream effector caspases, initiating the apoptotic cascade. CASP8 also plays roles in inflammation, cell proliferation, and necroptosis. Its dysregulation is implicated in various diseases, including cancer, autoimmune disorders, and neurodegenerative conditions, making it a significant therapeutic target.
Related Compounds
原人参二醇
20(S)-Protopanaxadiol
CAS: 30636-90-9
β-谷甾醇
Beta-Sitosterol
CAS: 83-46-5
茴芹内酯
Pimpinellin
CAS: 131-12-4
澳洲茄边碱
Solamargine
CAS: 20311-51-7
钩藤碱 C
Uncarine C
CAS: 5629-60-7
长春地辛
Vindesine
CAS: 53643-48-4
酒石酸长春瑞滨
Vinorelbine Tartrate
CAS: 125317-39-7
香蜂草苷
Didymin
CAS: 14259-47-3
苦茄碱
Alpha-Solamarine
CAS: 20318-30-3
人参环氧炔醇
Panaxydol
CAS: 72800-72-7
胶霉毒素
Gliotoxin
CAS: 67-99-2
西红花苷I
Crocin I
CAS: 42553-65-1
去乙酰华蟾毒它灵
De-O-acetylcinobufotalin
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人参皂苷Rh2
Ginsenoside Rh2
CAS: 78214-33-2
人参皂苷Rh4
Ginsenoside Rh4
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异荭草苷
Homoorientin
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血根碱
Sanguinarine
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大戟苷
Euphornin
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Beta-番茄碱苷
Beta-Tomatine
CAS: 17406-46-1
天冬宁B
Asparanin B
CAS: 84633-34-1
氨茴酰牛扁碱
Anthranoyllycoctonine
CAS: 22413-78-1
人参皂苷F5
Ginsenoside F5
CAS: 189513-26-6
异莪术烯醇
Isocurcumenol
CAS: 24063-71-6
鸦胆亭
Bruceantin
CAS: 41451-75-6
美商陆酸
Phytolaccagenic Acid
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莱菔素
Sulforaphene
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松脂素-4-O-葡萄糖苷
Pinoresinol 4-O-glucoside
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苍术酮
Atractylon
CAS: 6989-21-5
17-羟基异千金二萜醇
17-Hydroxyisolathyrol
CAS: 93551-00-9
异杠柳毒苷
Periplogenin 3-[O-β-glucopyranosyl-(1→4)-β-sarmentopyranoside]
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鸦胆子苦醇
Brusatol
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13-Deacetyltaxachitriene A
13-Deacetyltaxachitriene A
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Taxachitriene A
Taxachitriene A
CAS: 167906-74-3
高血糖症
Hyperglycemia
黑色素瘤
Melanoma
乳腺癌
Breast cancer
前列腺癌
Prostate cancer
白血病
Leukemia
神经母细胞瘤
Neuroblastoma
胃癌
Gastric cancer
癌症
Cancer
结直肠癌
Colorectal Cancer
皮肤癌
Skin cancer
非小细胞肺癌
Non-small cell lung cancer
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
多发性骨髓瘤
Multiple Myeloma
肝细胞癌
Hepatocellular Carcinoma
急性髓系白血病
Acute Myeloid Leukemia
头颈部鳞状细胞癌
Head and Neck Squamous Cell Carcinoma
侵袭性曲霉病
Invasive Aspergillosis